Synthesis of chain end functionalized linear and branched polymers by radical polymerisation in the presence of a silyl enol†

Chemical Communications Pub Date: 2010-07-09 DOI: 10.1039/C0CC01705A

Abstract

Polymerisations of methyl methacrylate, styrene or N-isopropyl acrylamide in the presence of 1-phenyl(trimethylsiloxy)ethylene (1) generate telechelic oligomers with end groups derived from initiator fragments and termination by radical alkylation of 1. Inclusion of a difunctional monomer produces highly branched polymers that are free from gel.

Graphical abstract: Synthesis of chain end functionalized linear and branched polymers by radical polymerisation in the presence of a silyl enol
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